2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate

• IUPAC Name: [2-(furan-2-yl)-4-oxochromen-3-yl] 3-nitrobenzoate
• InChI: InChI=1S/C20H11NO7/c22-17-14-7-1-2-8-15(14)27-18(16-9-4-10-26-16)19(17)28-20(23)12-5-3-6-13(11-12)21(24)25/h1-11H
• InChI Key: AUEXVAUPULWANZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=C(O2)C3=CC=CO3)OC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C20H11NO7
• Molecular Weight: 377.3 g/mol

Description

2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate, also known as FONB, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. FONB is a derivative of coumarin and nitrobenzoic acid, and it possesses unique properties that make it a valuable tool for researchers.

Mechanism of Action

2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate works by undergoing a hydrolysis reaction in the presence of esterases, which results in the release of a fluorescent product. The fluorescence emitted by 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate can be measured using various techniques such as spectroscopy and microscopy, allowing researchers to monitor enzyme activity in real-time.
Biochemical and Physiological Effects
2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate has been shown to have minimal toxicity and does not have any significant biochemical or physiological effects on cells or tissues. This makes it a safe and reliable tool for researchers to use in their experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate in lab experiments is its ability to act as a sensitive and specific fluorescent probe for detecting enzyme activity. 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate is also relatively easy to synthesize and is cost-effective, making it a practical choice for researchers. However, one limitation of using 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate is that it requires the presence of esterases to function properly, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research involving 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate. One potential area of study is the development of new fluorescent probes based on the structure of 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate that can detect other types of enzymes. Another area of research could involve the use of 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate in the development of diagnostic tools for diseases that involve abnormal enzyme activity, such as Alzheimer's disease. Additionally, 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate could be used in the development of new drugs that target specific enzymes involved in disease processes. Overall, the unique properties of 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate make it a valuable tool for scientific research, and there is great potential for future discoveries involving this compound.

Scientific Research Applications

2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate has been used in various scientific research studies due to its ability to act as a fluorescent probe for detecting enzyme activity. Specifically, 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate has been used to monitor the activity of esterases, which are enzymes that play a crucial role in various biological processes. 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate has also been used in studies to investigate the activity of other enzymes such as cholinesterases and proteases.